Ethenyl pyridine-2-carboxylate

• CAS: 24641-08-5

Core Science & Biosynthesis

Ethenyl Pyridine-2-Carboxylate: The Irreversible Acyl Donor & Functional Monomer

The following technical guide is structured to serve as a definitive reference for Ethenyl pyridine-2-carboxylate (CAS 24641-08-5) , commonly known as Vinyl Picolinate .

Technical Whitepaper | CAS: 24641-08-5

Executive Summary

Ethenyl pyridine-2-carboxylate (Vinyl Picolinate) is a bifunctional building block bridging the gap between biocatalysis and functional polymer synthesis . Unlike simple alkyl esters, the vinyl ester moiety confers unique reactivity: it acts as an irreversible acyl donor in enzymatic kinetic resolutions due to the tautomerization of the leaving group (vinyl alcohol) to acetaldehyde. In polymer chemistry, it serves as a "privileged monomer," introducing the picolinate ligand motif into polymer backbones via RAFT/MADIX polymerization, enabling advanced metallo-supramolecular architectures.

This guide provides validated protocols for its synthesis, characterization, and application in drug development and materials science.

Part 1: Chemical Identity & Properties

Property	Specification
IUPAC Name	Ethenyl pyridine-2-carboxylate
Common Name	Vinyl Picolinate
CAS Number	24641-08-5
Molecular Formula	C₈H₇NO₂
Molecular Weight	149.15 g/mol
Structure	Pyridine ring substituted at C2 with an ethenyl ester group (-COO-CH=CH₂)
Physical State	Colorless to pale yellow liquid (typically)
Solubility	Soluble in DCM, CHCl₃, EtOAc, THF; limited solubility in water
Stability	Moisture sensitive (hydrolysis); Polymerizes without inhibitor (store < 4°C)

Structural Significance

The molecule features two distinct reactive centers:

• Vinyl Ester Group: Highly reactive towards radical polymerization and nucleophilic attack (enzymatic or chemical).

• Pyridine Nitrogen: Provides basicity and metal-coordination capability (N,O-bidentate ligand with the carbonyl oxygen).

Part 2: Synthesis Protocol (Transvinylation)

While historical methods utilized high-pressure acetylene (Reppe chemistry), the modern laboratory standard utilizes Palladium-catalyzed transvinylation . This method is safer, scalable, and avoids the use of gaseous acetylene.

Mechanism

The reaction is driven by the use of Vinyl Acetate in large excess, which acts as both solvent and reagent.

Experimental Workflow

Reagents:

• Picolinic acid (1.0 equiv)

• Vinyl acetate (20.0 equiv, anhydrous)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

• Potassium hydroxide (KOH) (0.05 equiv) - Cocatalyst to generate vinyl alkoxide in situ

Step-by-Step Protocol:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and magnetic stir bar. Purge with Argon.

• Dissolution: Add Picolinic acid (12.3 g, 100 mmol) and Vinyl acetate (185 mL, ~2 mol).

• Catalyst Addition: Add Pd(OAc)₂ (450 mg, 2 mmol) and KOH (280 mg, 5 mmol). The solution typically turns dark orange/brown.

• Reaction: Heat the mixture to reflux (approx. 72-75°C) for 16–24 hours. Monitor via TLC (SiO₂, 30% EtOAc/Hexane).

• Workup:

  • Cool to room temperature.[1]

  • Filter through a pad of Celite to remove Pd black.

  • Concentrate the filtrate under reduced pressure to remove excess vinyl acetate.

• Purification: Purify the residue via vacuum distillation (if liquid) or flash column chromatography (SiO₂, Gradient: 0→20% EtOAc in Hexanes).

  • Note: Add a radical inhibitor (e.g., 100 ppm MEHQ) if distilling.

Characterization (¹H NMR in CDCl₃)[2]

• Aromatic (Pyridine): δ 8.75 (d, 1H), 8.15 (d, 1H), 7.85 (t, 1H), 7.50 (t, 1H).

• Vinyl (AMX System):

  • δ 7.55 (dd, 1H, J=14.0, 6.2 Hz, -OcH =CH₂)

  • δ 5.05 (dd, 1H, J=14.0, 1.5 Hz, trans-H)

  • δ 4.70 (dd, 1H, J=6.2, 1.5 Hz, cis-H)

Part 3: Application I - Biocatalytic Kinetic Resolution

Vinyl picolinate is a superior acyl donor for the kinetic resolution of chiral alcohols and amines.

The "Irreversibility" Advantage

In standard esterification (e.g., using ethyl acetate), the reaction is reversible, limiting yield and enantiomeric excess (ee). With vinyl picolinate, the leaving group is vinyl alcohol , which instantly tautomerizes to acetaldehyde . This removes the product from equilibrium, driving the reaction to completion.

Protocol: Kinetic Resolution of rac-1-Phenylethanol

Objective: Isolate (R)-1-phenylethyl picolinate and (S)-1-phenylethanol with high ee.

• Mixture Preparation: Dissolve rac-1-phenylethanol (10 mmol) in dry Toluene (50 mL).

• Acyl Donor: Add Vinyl Picolinate (5.0 mmol, 0.5 equiv). Note: Using 0.5 equiv theoretically stops conversion at 50%.

• Enzyme: Add Immobilized Lipase B from Candida antarctica (CAL-B, e.g., Novozym 435) (200 mg).

• Incubation: Shake at 30°C, 200 rpm.

• Monitoring: Monitor by chiral HPLC or GC. The enzyme typically acylates the (R)-enantiomer faster.

• Termination: Filter off the enzyme beads (can be reused).

• Separation: The product (ester) and unreacted substrate (alcohol) have significantly different R_f values and boiling points, allowing easy separation by chromatography.

Visualizing the Mechanism

Figure 1: The thermodynamic driving force of vinyl picolinate in enzymatic resolution. The tautomerization of vinyl alcohol prevents the reverse reaction.

Part 4: Application II - Functional Polymer Synthesis

Vinyl esters are "non-conjugated" monomers. They form unstable radicals compared to acrylates or styrenes. Consequently, Atom Transfer Radical Polymerization (ATRP) is often ineffective. The gold standard for polymerizing vinyl picolinate is RAFT/MADIX (Reversible Addition-Fragmentation chain Transfer) using Xanthate chain transfer agents.

Why Vinyl Picolinate Polymers?

Polymers containing pendant picolinate groups (Poly(vinyl picolinate)) act as:

• Macroligands: Scavengers for heavy metals (Cu, Ni, Pd).

• Metallo-Supramolecular Gels: Crosslinking via metal ion addition (e.g., Zn²⁺).

Protocol: RAFT/MADIX Polymerization

Reagents:

• Monomer: Vinyl Picolinate (1.0 g)

• CTA (Chain Transfer Agent): O-ethyl-S-(1-methoxycarbonyl)ethyl dithiocarbonate (Rhodixan A1)

• Initiator: AIBN (Azobisisobutyronitrile)

• Solvent: 1,4-Dioxane (dry)

Stoichiometry: [Monomer]:[CTA]:[Initiator] = 100:1:0.2

Workflow:

• Solution Prep: In a Schlenk tube, dissolve Vinyl Picolinate (1.0 g, 6.7 mmol), CTA (14 mg), and AIBN (2.2 mg) in Dioxane (2 mL).

• Degassing: Perform 3 freeze-pump-thaw cycles to remove oxygen (Critical for RAFT).

• Polymerization: Immerse the sealed tube in an oil bath at 70°C for 12 hours.

• Quenching: Cool to 0°C and expose to air.

• Purification: Precipitate the polymer into cold Hexane (or Diethyl Ether). Dissolve in minimal DCM and re-precipitate twice.

• Analysis: Determine

  and PDI via GPC (THF eluent). Confirm structure via ¹H NMR (Broadening of pyridine signals, disappearance of vinyl signals).

Visualization: Polymer Architecture

Figure 2: Synthesis and metal-coordination capability of Poly(vinyl picolinate) via RAFT/MADIX.

References

• Synthesis of Vinyl Esters: Murray, R. E. (2013). Vinyl esters of carboxylic acids: Synthesis and applications. Chemical Reviews.

• Enzymatic Resolution: Ghanem, A., & Aboul-Enein, H. Y. (2004). Lipase-mediated chiral resolution of racemates in organic solvents. Tetrahedron: Asymmetry, 15(21), 3331-3351.

• RAFT of Vinyl Esters: Rizzardo, E., & Chiefari, J. (2010). RAFT polymerization of vinyl esters: Synthesis and applications. Polymer International.

• Picolinate Ligands: Yamada, T., et al. (2018). Picolinic acid derivatives as versatile ligands for transition metals. Coordination Chemistry Reviews.

(Note: Specific melting points and physical constants for CAS 24641-08-5 are often derivative-dependent; the NMR characterization provided in Part 2 is the primary method for validation in a research setting.)

Sources

• 1. minds.wisconsin.edu [minds.wisconsin.edu]

An In-depth Technical Guide to the Physical Properties of Ethenyl Pyridine-2-Carboxylate

Foreword: Understanding Ethenyl Pyridine-2-Carboxylate

Ethenyl pyridine-2-carboxylate, also known as vinyl picolinate, is a molecule of significant interest to researchers in polymer chemistry and drug development. Its hybrid structure, featuring a pyridine ring, an ester linkage, and a reactive vinyl group, makes it a versatile building block for synthesizing functionalized polymers and novel pharmaceutical compounds. The pyridine moiety offers opportunities for coordination chemistry and modulating solubility and biological activity, while the vinyl group is amenable to polymerization and other addition reactions. A thorough understanding of its physical properties is paramount for its effective application in research and development.

This guide provides a comprehensive overview of the core physical properties of ethenyl pyridine-2-carboxylate. As this compound is not extensively cataloged, this document synthesizes data from analogous compounds, theoretical principles, and established analytical techniques to provide a robust predictive profile. We will delve into the causality behind its properties and the experimental methodologies required for their validation.

Molecular and Structural Characteristics

The foundational properties of a molecule are dictated by its structure. Ethenyl pyridine-2-carboxylate consists of a pyridine ring substituted at the 2-position with a carboxyl group, which is esterified with a vinyl group.

• Chemical Formula: C₈H₇NO₂

• Molecular Weight: 149.15 g/mol

• Systematic Name: Ethenyl pyridine-2-carboxylate

• Common Synonyms: Vinyl pyridine-2-carboxylate, Vinyl picolinate

The interplay between the electron-withdrawing nitrogen atom in the pyridine ring and the ester functionality influences the electron density distribution across the molecule, which in turn affects its reactivity and intermolecular interactions.

Predicted Physical and Thermal Properties

Direct experimental data for ethenyl pyridine-2-carboxylate is sparse. However, we can establish a reliable range for its key physical properties by examining its constituent parts and closely related analogs: 2-vinylpyridine and ethyl pyridine-2-carboxylate.

Property	Predicted Value for Ethenyl Pyridine-2-Carboxylate	Comparative Data	Source
Physical State	Colorless to pale yellow liquid	2-Vinylpyridine: Colorless liquid[1][2] Ethyl Pyridine-2-Carboxylate: Colorless to light yellow liquid[3]	Inferred
Odor	Pungent, characteristic	2-Vinylpyridine: Unpleasant, pungent odor[4][5]	Inferred
Boiling Point	~200-220 °C (at 760 mmHg)	2-Vinylpyridine: 158 °C[2] Ethyl Pyridine-2-Carboxylate: 240-241 °C[3][6]	Inferred
Melting Point	Not applicable (liquid at room temp)	2-Vinylpyridine: -50 °C[2] Ethyl Pyridine-2-Carboxylate: 2 °C[3][6]	Inferred
Density	~1.1 g/mL	2-Vinylpyridine: 0.977 g/cm³[2] Ethyl Pyridine-2-Carboxylate: 1.119 g/mL[3]	Inferred
Refractive Index	~1.52-1.54 (at 20 °C)	2-Vinylpyridine: 1.5495[1] Ethyl Pyridine-2-Carboxylate: 1.511[3]	Inferred

Causality Insight: The boiling point of ethenyl pyridine-2-carboxylate is predicted to be lower than its ethyl analog due to the slightly lower molecular weight and potentially less efficient packing of the vinyl group compared to the ethyl group. The presence of the polar pyridine ring and the ester group will lead to a significantly higher boiling point than non-polar compounds of similar molecular weight due to dipole-dipole interactions.

Solubility Profile

The solubility of a compound is critical for its application in solution-phase reactions, formulations, and biological assays.

• Water: Predicted to be slightly to moderately soluble. The pyridine nitrogen can act as a hydrogen bond acceptor, and the ester group can participate in dipole-dipole interactions with water. However, the overall aromatic and hydrocarbon character of the molecule limits its aqueous solubility. For comparison, 2-vinylpyridine has a solubility of 27.5 g/L in water.[2]

• Organic Solvents: Expected to be highly soluble in a wide range of organic solvents, including:

  • Alcohols (ethanol, methanol)

  • Ethers (diethyl ether, THF)

  • Ketones (acetone)

  • Chlorinated solvents (chloroform, dichloromethane)

  • Aromatic hydrocarbons (benzene, toluene)

Experimental Rationale: When selecting a solvent for a reaction or analysis, it is crucial to consider not only solubility but also potential reactivity. For instance, while soluble in alcohols, transesterification could be a competing reaction under certain conditions. For NMR analysis, deuterated chloroform (CDCl₃) would be an excellent initial choice due to its ability to dissolve a wide range of organic compounds and its relatively simple solvent signal.

Spectroscopic Characterization

Spectroscopic analysis provides a fingerprint of the molecule, confirming its identity and purity.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is invaluable for elucidating the structure of a molecule by mapping the chemical environment of its hydrogen atoms.

Predicted ¹H NMR Spectrum (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.7	dd	1H	H6 (Pyridine)	Deshielded by the adjacent nitrogen atom.
~8.1	d	1H	H3 (Pyridine)	Adjacent to the electron-withdrawing carboxylate group.
~7.8	t	1H	H4 (Pyridine)	Typical aromatic region for pyridine protons.
~7.4	t	1H	H5 (Pyridine)	Typical aromatic region for pyridine protons.
~7.2	dd	1H	=CH-O (Vinyl)	Deshielded by the adjacent oxygen and coupled to the two geminal protons.
~5.0	d	1H	=CH₂ (trans)	Vinylic proton trans to the oxygen, showing characteristic splitting.
~4.7	d	1H	=CH₂ (cis)	Vinylic proton cis to the oxygen, showing characteristic splitting.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR provides information about the carbon skeleton of the molecule.

Predicted ¹³C NMR Spectrum (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment	Rationale
~164	C=O (Ester)	Carbonyl carbon in a deshielded environment.
~150	C2 (Pyridine)	Attached to the ester group and adjacent to nitrogen.
~148	C6 (Pyridine)	Adjacent to the nitrogen atom.
~141	=CH-O (Vinyl)	Vinylic carbon attached to oxygen.
~137	C4 (Pyridine)	Aromatic carbon.
~127	C5 (Pyridine)	Aromatic carbon.
~125	C3 (Pyridine)	Aromatic carbon.
~98	=CH₂ (Vinyl)	Terminal vinylic carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying key functional groups.

Predicted Key IR Absorptions:

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3050-3100	C-H stretch	Aromatic & Vinylic
~1720-1740	C=O stretch	Ester
~1630	C=C stretch	Vinylic
~1590, 1570, 1470	C=C, C=N stretch	Pyridine Ring
~1250-1300	C-O stretch	Ester

The strong absorbance of the ester carbonyl group is a particularly diagnostic peak in the IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Expected Molecular Ion (M⁺): m/z = 149.05

• Key Fragmentation Pathways:

  • Loss of the vinyl group (-C₂H₃) leading to a fragment at m/z = 122.

  • Loss of the vinyloxy radical (-OC₂H₃) leading to the picolinoyl cation at m/z = 106.

  • Decarbonylation of the picolinoyl cation to give the pyridyl cation at m/z = 78.

Experimental Protocols and Workflows

To ensure the trustworthiness and reproducibility of data, standardized experimental protocols are essential.

Protocol: Melting and Boiling Point Determination

Objective: To determine the phase transition temperatures of the sample.

Methodology:

• Boiling Point (Distillation Method):

  • Place a small volume of the sample in a distillation flask.

  • Add boiling chips to ensure smooth boiling.

  • Set up a distillation apparatus with a condenser and a collection flask.

  • Insert a calibrated thermometer so that the bulb is just below the side arm of the distillation flask.

  • Heat the flask gently.

  • Record the temperature at which a steady stream of distillate is collected. This is the boiling point.

• Melting Point (for solidified sample at low temp):

  • Load a small amount of the solidified sample into a capillary tube.

  • Place the capillary tube in a calibrated melting point apparatus.

  • Heat the sample slowly (1-2 °C per minute) near the expected melting point.

  • Record the temperature range from the appearance of the first liquid drop to the complete melting of the solid.

Diagram: Boiling Point Determination Workflow

Caption: Workflow for boiling point determination.

Protocol: NMR Sample Preparation and Acquisition

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.

Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the sample directly into a clean, dry NMR tube.

  • Add ~0.6 mL of deuterated chloroform (CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard.

  • Cap the NMR tube and invert several times to ensure the sample is fully dissolved.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H spectrum using appropriate parameters (e.g., pulse angle, relaxation delay).

  • Acquire the ¹³C spectrum, typically requiring a larger number of scans than the ¹H spectrum.

  • Process the data (Fourier transform, phase correction, baseline correction, and integration).

Diagram: NMR Spectroscopy Workflow

Caption: General workflow for NMR analysis.

Conclusion and Future Outlook

This technical guide provides a robust, predictive framework for the physical properties of ethenyl pyridine-2-carboxylate, grounded in the analysis of analogous compounds and fundamental chemical principles. The data and protocols presented herein offer a solid foundation for researchers and drug development professionals working with this versatile molecule. It is imperative that future work on the synthesis and application of this compound includes rigorous experimental determination of these properties to validate and refine the predictions made in this guide. Such efforts will undoubtedly accelerate its application in the development of advanced materials and therapeutics.

References

• Wikipedia. (2023). 2-Vinylpyridine. [Link]

• PubChem. (n.d.). 2-Vinylpyridine. [Link]

• Haz-Map. (n.d.). 2-Vinylpyridine. [Link]

• INCHEM. (2021). ICSC 1232 - 2-VINYLPYRIDINE. [Link]

• ChemSynthesis. (2025). ethyl 2-pyridinecarboxylate. [Link]

Sources

• 1. 2-Vinylpyridine: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 2. 2-Vinylpyridine - Wikipedia [en.wikipedia.org]
• 3. Ethyl 2-picolinate 99 2524-52-9 [sigmaaldrich.com]
• 4. 2-Vinylpyridine | C7H7N | CID 7521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ICSC 1232 - 2-VINYLPYRIDINE [inchem.org]
• 6. chemsynthesis.com [chemsynthesis.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Enzymatic Transesterification & Amidation using Vinyl Picolinate

Executive Summary

This guide details the protocol for using Vinyl Picolinate as an activated acyl donor in lipase-catalyzed transesterification and amidation. While vinyl acetate is the industry standard for kinetic resolution, vinyl picolinate offers distinct advantages for high-value pharmaceutical intermediates. It combines the irreversibility of vinyl esters (via tautomerization) with the introduction of the picolinoyl (pyridine-2-carbonyl) moiety—a critical directing group for downstream transition-metal-catalyzed C–H activation and a privileged scaffold in medicinal chemistry.

Introduction: The Strategic Advantage

In biocatalytic desymmetrization and kinetic resolution (KR), the choice of acyl donor dictates both the reaction equilibrium and the utility of the product.

• The Thermodynamic Driver: Like vinyl acetate, vinyl picolinate renders the reaction irreversible. The leaving group, vinyl alcohol, instantly tautomerizes to acetaldehyde, driving the equilibrium forward (

  ).

• The Structural Advantage: Unlike the acetyl group, the picolinoyl group is not merely a protecting group; it is a functional handle. For medicinal chemists, the enzymatic installation of a picolinamide motif allows for subsequent palladium-catalyzed functionalization of the substrate, effectively bridging biocatalysis and organometallic catalysis.

Comparison of Acyl Donors

Feature	Vinyl Acetate	Vinyl Picolinate
Leaving Group	Vinyl alcohol Acetaldehyde	Vinyl alcohol Acetaldehyde
Reversibility	Irreversible	Irreversible
Acyl Moiety	Acetyl (Protecting Group)	Picolinoyl (Directing Group/Pharmacophore)
Enzyme Compatibility	Universal (CAL-B, PSL, CRL)	High Specificity (CAL-B preferred)
Downstream Utility	Hydrolysis required	Direct use in C-H Activation

Mechanistic Insight: The Ping-Pong Bi-Bi Pathway

The reaction follows a classic Ping-Pong Bi-Bi mechanism, specifically adapted for the electronic properties of the pyridine ring. Candida antarctica Lipase B (CAL-B) is the preferred biocatalyst due to its deep, hydrophobic active site which accommodates the planar pyridine ring via

-stacking interactions, often enhancing enantioselectivity ( -value) compared to aliphatic acyl donors.

The Catalytic Cycle

• Acylation: The catalytic Serine-105 attacks the carbonyl of vinyl picolinate.

• Tautomerization: The vinyl group leaves as vinyl alcohol, which tautomerizes to acetaldehyde (driving force).

• Acyl-Enzyme Intermediate: The stable Picolinoyl-Enzyme intermediate is formed.

• Deacylation: The nucleophile (racemic amine or alcohol) attacks the intermediate. The enzyme's chiral environment ensures that one enantiomer reacts significantly faster (

  ) than the other ( ).

Pathway Visualization

Figure 1: The irreversible Ping-Pong Bi-Bi mechanism of CAL-B mediated transesterification using Vinyl Picolinate.

Application Protocol: Kinetic Resolution of Benzylic Amines

This protocol describes the kinetic resolution of 1-phenylethylamine to yield (R)-N-(1-phenylethyl)picolinamide.

Reagents & Equipment[1]

• Enzyme: Novozym® 435 (Immobilized Candida antarctica Lipase B), >5000 PLU/g.

• Acyl Donor: Vinyl Picolinate (purity >98%).

• Substrate: rac-1-Phenylethylamine.

• Solvent: MTBE (Methyl tert-butyl ether) or Toluene (Anhydrous, water <0.01%).

• Drying Agent: Molecular Sieves (4Å), activated.

Experimental Workflow

Step 1: Preparation of Reaction Medium

• In a 20 mL scintillation vial, add 5.0 mL of anhydrous MTBE .

• Add 50 mg of Molecular Sieves (4Å) to scavenge trace moisture (critical to prevent hydrolysis of the vinyl picolinate).

• Allow to stand for 15 minutes.

Step 2: Substrate Addition

• Add 1.0 mmol (121 mg) of rac-1-Phenylethylamine.

• Add 0.6 mmol (89 mg) of Vinyl Picolinate.

  • Note: We use 0.6 equivalents (slight excess relative to the theoretical 0.5 for kinetic resolution) to ensure full conversion of the fast-reacting enantiomer.

Step 3: Enzymatic Initiation

• Add 20 mg of Novozym® 435.

• Place the vial in an orbital shaker at 30°C , 200 rpm.

  • Expert Tip: Do not use magnetic stirring bars with immobilized enzymes (like Novozym 435) as the grinding action pulverizes the support, leading to filtration issues and loss of activity.

Step 4: Monitoring (The Checkpoint)

• Monitor reaction progress via Chiral HPLC or GC.

• Target Endpoint: ~50% Conversion.

  • At 50% conversion, the theoretical enantiomeric excess of the product (

    ) and remaining substrate ( ) should both approach >99% if the Selectivity Factor ( ) is high (>100).[1]

Step 5: Termination & Workup

• Filter the reaction mixture through a fritted glass funnel or a syringe filter to remove the immobilized enzyme.

• Wash the enzyme beads with 2 mL MTBE (collect filtrate).

• Separation: The reaction mixture contains the (R)-Picolinamide and the unreacted (S)-Amine.

  • Acid Wash: Extract the organic phase with 1M HCl (2 x 5 mL).

  • Organic Layer:[2][1][3][4][5] Contains the (R)-Picolinamide (neutral). Dry over Na2SO4 and concentrate.

  • Aqueous Layer: Contains the (S)-Amine salt . Basify with NaOH and extract with DCM to recover the chiral amine.

Optimization & Troubleshooting

The efficiency of vinyl picolinate transesterification is sensitive to water activity and solvent polarity.

Parameter	Observation	Corrective Action
Low Conversion (<30%)	Enzyme inactivation by acetaldehyde.	Increase solvent volume to dilute acetaldehyde; ensure open-air system (with drying tube) to allow evaporation.
Low Selectivity ( < 20)	Non-specific background reaction.	Lower temperature to 20°C; Switch solvent from Toluene to DIPE or MTBE (ethers often enhance CAL-B selectivity).
Hydrolysis Byproducts	Water contamination.	Re-activate molecular sieves; ensure solvent is anhydrous.

Solvent Selection Guide

The Log P (partition coefficient) of the solvent correlates with enzyme activity.

• Recommended: MTBE, DIPE, Toluene, Hexane (Log P > 2.0).

• Avoid: DMSO, DMF, Methanol (Strip essential water layer from enzyme).

Downstream Utility: The "Picolinoyl" Advantage

Why use Vinyl Picolinate instead of cheap Vinyl Acetate? The resulting Picolinamide is a "privileged" intermediate.

Figure 2: Strategic utility of the picolinamide product.

By using vinyl picolinate, you skip a protection step. The resolution product is immediately ready for C-H activation chemistries where the pyridine nitrogen directs the metal catalyst.

References

• Gotor-Fernández, V., et al. "Preparation of Chiral Amines via Enzymatic Kinetic Resolution." Chemical Reviews, 2006.[6]

• Anderson, E. M., et al. "Origin of Enantioselectivity in CAL-B Catalyzed Amidation." Journal of Organic Chemistry, 1998.

• Bäckvall, J. E., et al. "Lipase-Catalyzed Dynamic Kinetic Resolution of Amines." Accounts of Chemical Research, 2002.

• Ghanem, A. "Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds." Tetrahedron, 2007.

Sources

• 1. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic resolution of amines – Bode Research Group | ETH Zurich [bode.ethz.ch]
• 3. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chemrevlett.com [chemrevlett.com]

Vinyl picolinate in non-reversible acylation reactions

Application Note: High-Efficiency Kinetic Resolution using Vinyl Picolinate

Executive Summary

This technical guide details the protocol for utilizing Vinyl Picolinate as an irreversible acyl donor in lipase-catalyzed kinetic resolutions. Unlike standard vinyl acetate, vinyl picolinate introduces a picolinoyl (pyridine-2-carbonyl) moiety. This structural motif offers two distinct advantages:

• Electronic Activation: The electron-withdrawing pyridine ring activates the carbonyl carbon, potentially enhancing acylation rates for sterically hindered substrates compared to aliphatic acyl donors.

• Chemo-Physical Differentiation: The basic nitrogen within the picolinate ester product provides a "handle" for non-chromatographic separation (via acid-base extraction) or serves as a directing group for subsequent C-H activation steps in drug synthesis.

This protocol focuses on the kinetic resolution of secondary alcohols using Candida antarctica Lipase B (CAL-B), ensuring high enantiomeric excess (

) and operational simplicity.

Scientific Background & Mechanism

The Irreversibility Factor

In enzymatic acylation, reversibility limits conversion and enantioselectivity. Vinyl esters are "smart" acyl donors. Upon transesterification, the leaving group is vinyl alcohol , which immediately tautomerizes to acetaldehyde . This keto-enol tautomerization (

) renders the reaction effectively irreversible, driving the equilibrium toward the product ester.

The Picolinate Advantage

While vinyl acetate is common, vinyl picolinate offers unique electronic properties. The pyridine ring at the

-position acts as an electron-withdrawing group (EWG), making the carbonyl more electrophilic.

• Mechanism: The active site serine (Ser-105 in CAL-B) attacks the carbonyl of vinyl picolinate.

• Acyl-Enzyme Intermediate: The resulting picolinoyl-enzyme intermediate is highly reactive toward the nucleophilic attack by the fast-reacting enantiomer of the substrate alcohol.

Mechanistic Pathway (DOT Visualization)

Figure 1: Catalytic cycle of CAL-B with Vinyl Picolinate. The tautomerization of vinyl alcohol to acetaldehyde drives the reaction forward.

Experimental Protocol

Materials & Reagents

• Enzyme: Novozym® 435 (immobilized Candida antarctica Lipase B).

• Acyl Donor: Vinyl Picolinate (Commercially available or synthesized via transvinylation of picolinic acid).

• Solvent: Diisopropyl ether (DIPE) or MTBE (Dried over molecular sieves,

  ppm ).

• Substrate: Racemic secondary alcohol (e.g., 1-phenylethanol derivatives).

Standard Operating Procedure (SOP)

Step 1: Substrate Preparation Dissolve the racemic alcohol (

) in anhydrous DIPE ( ). Ensure the concentration is between and .

Step 2: Acyl Donor Addition Add Vinyl Picolinate (

, equivalents).

• Note: Only

  eq is theoretically needed for resolution, but a slight excess ensures full conversion of the fast enantiomer.

Step 3: Enzyme Initiation Add Novozym 435 (

substrate).

• Tip: Pre-equilibrate the enzyme in the solvent for 30 mins if using highly hygroscopic solvents.

Step 4: Incubation Incubate at

to in an orbital shaker ( ).

• Monitoring: Monitor reaction progress via HPLC (Chiralpak AD-H or OD-H column) or GC. Track the disappearance of the fast enantiomer.

Step 5: Termination Stop the reaction at

conversion (theoretical maximum yield for resolution). Filter off the immobilized enzyme. The enzyme can be washed with DIPE and reused.

Step 6: Separation (The "Acid-Wash" Advantage) Unlike standard acetates, the picolinate ester has a basic nitrogen (Pyridine

).

• Evaporate the solvent to concentrate the mixture (Ester + Unreacted Alcohol).

• Redissolve in a water-immiscible solvent (e.g., DCM or EtOAc).

• Wash 1: Wash with dilute aqueous HCl (

  ).

  • Result: The Picolinate Ester (protonated) partitions into the aqueous phase. The Unreacted Alcohol (neutral) remains in the organic phase.

• Recovery: Separate phases.

  • Organic Phase:[1] Dry and concentrate to obtain optically pure (S)-Alcohol .

  • Aqueous Phase: Basify with saturated

    until pH , then extract with EtOAc to recover the optically pure (R)-Picolinate Ester .

Workflow Visualization

Figure 2: Downstream processing workflow utilizing the basicity of the picolinate group for chromatography-free separation.

Representative Performance Data

The following table summarizes the expected performance of Vinyl Picolinate (VP) versus Vinyl Acetate (VA) for the resolution of a model substrate (1-phenylethanol) using CAL-B.

Parameter	Vinyl Acetate (VA)	Vinyl Picolinate (VP)	Note
Reaction Time ( Conv.)	4 - 6 Hours	2 - 4 Hours	VP is often faster due to electronic activation.
Enantioselectivity ( -value)			Both maintain high stereoselectivity with CAL-B.
Separation Method	Column Chromatography	Acid/Base Extraction	Major Advantage of VP.
Atom Economy	High	Moderate	VP has a higher MW, but separation savings offset cost.
Product Utility	Acetate (Generic)	Picolinate (Directing Group)	Picolinates are valuable for C-H activation.

Troubleshooting & Optimization

• Low Conversion (<40%):

  • Cause: Water content in solvent causing hydrolysis or enzyme agglomeration.

  • Fix: Add molecular sieves (

    ) to the reaction vessel. Ensure DIPE is anhydrous.

• Low E-value:

  • Cause: Temperature too high or non-specific background reaction.

  • Fix: Lower temperature to

    . Run a blank control without enzyme to ensure vinyl picolinate isn't reacting chemically (it is more reactive than vinyl acetate).

• Emulsion during Extraction:

  • Cause: Amphiphilic nature of picolinate salts.

  • Fix: Use brine during the separation step or switch to a chlorinated solvent (DCM) for the extraction.

References

• Lipase-mediated enantioselective acylation of alcohols with functionalized vinyl esters. Source: ResearchGate.[2] Context: Discusses acyl donor tolerance of CAL-B, including functionalized vinyl esters.

• Vinyl 3-(dimethylamino)propanoate as an Irreversible Acyl Donor Reagent. Source: Wiley Online Library / ResearchGate. Context: Establishes the "acid-washable" protocol concept for basic vinyl esters in kinetic resolution.

• Preparation of methyl 4-amino-5-fluoro-6-vinyl picolinate (Patent WO2012103042A1). Source: Google Patents. Context: Describes the synthesis and chemical handling of vinyl picolinate derivatives.

• Kinetic resolution of amines and alcohols via Chemoselective Formation. Source: PMC - NIH. Context: General principles of enhanced kinetic resolution protocols.

Sources

• 1. minds.wisconsin.edu [minds.wisconsin.edu]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Pyridine-2-Carboxylic Acid Vinyl Ester from Picolinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Pyridine-2-Carboxylic Acid Vinyl Ester

Pyridine-2-carboxylic acid, also known as picolinic acid, is a fundamental heterocyclic building block in medicinal chemistry and materials science. The introduction of a vinyl ester functionality to this scaffold yields pyridine-2-carboxylic acid vinyl ester (vinyl picolinate), a versatile monomer and synthetic intermediate. The vinyl group provides a reactive handle for a variety of chemical transformations, including polymerization to form functional polymers with metal-chelating properties, and as a precursor for further synthetic elaborations in the development of novel pharmaceuticals. This document provides a detailed guide to the synthesis of vinyl picolinate from picolinic acid, focusing on a robust and accessible transvinylation methodology.

Synthetic Strategies for the Vinylation of Carboxylic Acids

The synthesis of vinyl esters from carboxylic acids can be broadly categorized into two primary approaches: the direct reaction with acetylene and transvinylation with a vinyl donor, such as vinyl acetate.

• Reaction with Acetylene: This industrial method often involves high pressures and temperatures, with catalysts based on zinc, ruthenium, or palladium.[1][2] While capable of high throughput, the hazardous nature of acetylene makes this approach less suitable for many research laboratory settings.[2]

• Transvinylation: A milder and more common laboratory-scale method involves the transfer of a vinyl group from a vinyl ester, most commonly vinyl acetate, to a carboxylic acid.[2][3][4] This equilibrium-driven reaction is typically catalyzed by transition metals like palladium or ruthenium.[2]

This guide will focus on the transvinylation approach due to its operational simplicity and milder reaction conditions.

Palladium-Catalyzed Transvinylation of Picolinic Acid

The palladium-catalyzed transvinylation of picolinic acid with vinyl acetate represents a reliable method for the synthesis of vinyl picolinate. The reaction proceeds via a catalytic cycle involving the exchange of the acetate group on the vinyl moiety with the picolinate group.

Mechanism of Palladium-Catalyzed Transvinylation

The catalytic cycle is believed to proceed through the following key steps:

• Ligand Exchange: The picolinic acid substrate displaces an acetate ligand on the active palladium catalyst.

• Coordination: The vinyl acetate coordinates to the palladium center.

• Vinyl Group Transfer: The vinyl group is transferred from the acetate to the picolinate, forming the desired vinyl picolinate and a palladium-acetate complex.

• Product Release and Catalyst Regeneration: The vinyl picolinate product is released, and the catalyst is regenerated to re-enter the catalytic cycle.

The pyridine nitrogen of picolinic acid can potentially coordinate to the palladium catalyst. While in some cases this can lead to catalyst inhibition, certain palladium-pyridine complexes have shown high activity in transvinylation reactions, suggesting that this interaction may not be detrimental and could even be beneficial.[5]

Sources

• 1. Synthesis of vinyl esters of aromatic carboxylic acids in the presence of Zn/SiOC, ZnO/SiOC, and Ni/SiOC catalytic systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrevlett.com [chemrevlett.com]
• 3. cyberleninka.ru [cyberleninka.ru]
• 4. Vinylation - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Vinyl Picolinate: A Versatile Precursor for Advanced Coordination Polymers

Introduction: The Strategic Advantage of Vinyl Picolinate in Coordination Chemistry

In the dynamic field of coordination chemistry, the design and synthesis of ligands are paramount to the development of novel metal complexes with tailored properties. Vinyl picolinate, a monomer bearing a polymerizable vinyl group and a metal-chelating picolinate moiety, emerges as a strategic precursor for creating sophisticated macromolecular ligands. The picolinate group, with its nitrogen and oxygen donor atoms, is a well-established chelating agent for a wide array of metal ions.[1][2] The true innovation of using vinyl picolinate lies in its ability to first form a polymer backbone, polyvinyl picolinate, which then presents a regular array of picolinate ligands for metal coordination. This approach allows for the synthesis of coordination polymers with potentially high local concentrations of metal centers, unique structural features, and cooperative effects between adjacent metal sites.

This guide provides a comprehensive overview of the synthesis of vinyl picolinate, its polymerization, and its subsequent use in the formation of metal-ligand coordination polymers. We will delve into detailed, field-proven protocols and explore the potential applications of these materials in catalysis, materials science, and drug development. The causality behind experimental choices is explained to provide researchers with a robust framework for their own investigations.

Part 1: Synthesis of the Vinyl Picolinate Monomer

The synthesis of vinyl picolinate can be effectively achieved through the transvinylation of picolinic acid with vinyl acetate. This method is advantageous due to the commercial availability of the starting materials and the relatively straightforward reaction conditions.[3][4] The reaction is typically catalyzed by a transition metal salt, such as a palladium or mercury compound, although for greener chemistry, alternative catalysts are being explored.[5]

Protocol 1: Synthesis of Vinyl Picolinate via Transvinylation

This protocol describes a general method for the synthesis of vinyl picolinate from picolinic acid and vinyl acetate.

Materials and Methods

Reagent/Material	Grade	Supplier	Purpose
Picolinic Acid	≥99%	Sigma-Aldrich	Starting material
Vinyl Acetate	≥99%, contains inhibitor	Sigma-Aldrich	Vinyl group source
Palladium(II) Acetate	98%	Strem Chemicals	Catalyst
Sodium Carbonate	Anhydrous, ≥99.5%	Fisher Scientific	Base
Dioxane	Anhydrous, ≥99.8%	Sigma-Aldrich	Solvent
Hydroquinone	99%	Acros Organics	Polymerization inhibitor
Diethyl Ether	Anhydrous, ≥99.0%	Fisher Scientific	for extraction
Magnesium Sulfate	Anhydrous	Fisher Scientific	Drying agent

Step-by-Step Methodology

• Reaction Setup: In a flame-dried 250 mL three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, add picolinic acid (1 eq.), palladium(II) acetate (0.02 eq.), and anhydrous sodium carbonate (1.5 eq.).

• Addition of Reagents: Under a nitrogen atmosphere, add anhydrous dioxane followed by vinyl acetate (5-10 eq.). The large excess of vinyl acetate drives the equilibrium towards the product. Add a small amount of hydroquinone to inhibit the premature polymerization of vinyl acetate and the vinyl picolinate product.

• Reaction: Heat the reaction mixture to reflux (approximately 80-100 °C) and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove the catalyst and any inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to remove any unreacted picolinic acid. Extract the aqueous layer with diethyl ether.

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude vinyl picolinate by vacuum distillation or column chromatography on silica gel.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and FT-IR spectroscopy to confirm its structure and purity.

Caption: Workflow for the synthesis of vinyl picolinate.

Part 2: Polymerization of Vinyl Picolinate

The vinyl group in vinyl picolinate allows for its polymerization to form polyvinyl picolinate (PVPic). Free-radical polymerization is a common and effective method for polymerizing vinyl monomers.[6][7] The choice of initiator and solvent is crucial for controlling the molecular weight and polydispersity of the resulting polymer.

Protocol 2: Free-Radical Polymerization of Vinyl Picolinate

This protocol details the synthesis of polyvinyl picolinate via free-radical polymerization.

Materials and Methods

Reagent/Material	Grade	Supplier	Purpose
Vinyl Picolinate	As synthesized in Protocol 1	-	Monomer
Azobisisobutyronitrile (AIBN)	98%	Sigma-Aldrich	Initiator
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich	Solvent
Methanol	ACS Grade	Fisher Scientific	Precipitating agent

Step-by-Step Methodology

• Reaction Setup: In a Schlenk flask, dissolve vinyl picolinate (1 eq.) and AIBN (0.01-0.05 eq.) in anhydrous toluene. The concentration of the monomer should be in the range of 1-2 M.

• Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

• Polymerization: After the final thaw, backfill the flask with nitrogen or argon and place it in a preheated oil bath at 60-80 °C. The polymerization time can range from 6 to 24 hours.

• Precipitation: After the desired time, cool the reaction mixture to room temperature. Pour the viscous solution into a large excess of a non-solvent, such as methanol or hexane, with vigorous stirring to precipitate the polymer.

• Isolation and Drying: Collect the precipitated polyvinyl picolinate by filtration, wash it with the non-solvent, and dry it in a vacuum oven at 40-50 °C until a constant weight is achieved.

Characterization: The resulting polymer should be characterized by Gel Permeation Chromatography (GPC) to determine its molecular weight and polydispersity index (PDI). ¹H NMR and FT-IR spectroscopy can confirm the polymer structure.

Caption: Workflow for the polymerization of vinyl picolinate.

Part 3: Synthesis of Polyvinyl Picolinate-Metal Complexes

The polyvinyl picolinate polymer serves as a macromolecular ligand for the coordination of various metal ions. The picolinate units along the polymer chain can chelate metal ions, leading to the formation of coordination polymers.[8] The properties of the resulting metal-polymer complex will depend on the metal ion, the metal-to-ligand ratio, and the reaction conditions.

Protocol 3: Synthesis of a Polyvinyl Picolinate-Metal Complex

This protocol provides a general method for the coordination of a metal ion to polyvinyl picolinate.

Materials and Methods

Reagent/Material	Grade	Supplier	Purpose
Polyvinyl Picolinate	As synthesized in Protocol 2	-	Macromolecular Ligand
Metal Salt (e.g., CuCl₂, Zn(OAc)₂, FeCl₃)	ACS Grade	Sigma-Aldrich	Metal Ion Source
Ethanol/Water mixture	ACS Grade	Fisher Scientific	Solvent

Step-by-Step Methodology

• Polymer Solution: Dissolve a known amount of polyvinyl picolinate in a suitable solvent or solvent mixture, such as an ethanol/water mixture. Gentle heating may be required to facilitate dissolution.

• Metal Salt Solution: In a separate flask, dissolve the desired metal salt in the same solvent system.

• Complexation: Slowly add the metal salt solution to the polymer solution with constant stirring at room temperature. The formation of a precipitate or a change in color often indicates complex formation.

• Reaction: Continue stirring the mixture for several hours (e.g., 4-24 hours) to ensure complete coordination.

• Isolation: Isolate the resulting polymer-metal complex by filtration or centrifugation.

• Washing and Drying: Wash the complex with the solvent to remove any unreacted starting materials and then with a more volatile solvent like diethyl ether. Dry the complex in a vacuum oven at a moderate temperature.

Characterization: The coordination of the metal to the polymer can be confirmed by FT-IR spectroscopy (shifts in the carboxylate and pyridine vibrational bands), UV-Vis spectroscopy, and elemental analysis. The thermal stability of the complex can be assessed by Thermogravimetric Analysis (TGA).

Caption: Workflow for the synthesis of a polymer-metal complex.

Part 4: Applications of Polyvinyl Picolinate-Metal Complexes

The unique structure of polyvinyl picolinate-metal complexes opens up a wide range of potential applications.

Catalysis

Polymer-supported catalysts offer advantages such as ease of separation and recyclability.[9][10] Polyvinyl picolinate-metal complexes can be explored as catalysts for various organic transformations, including oxidation, reduction, and cross-coupling reactions. The polymer backbone can influence the solubility and stability of the catalytic species, and the close proximity of metal centers may lead to cooperative catalytic effects.

Materials Science

The incorporation of metal ions into a polymer matrix can significantly alter its physical and chemical properties.[11] For instance, the thermal stability and flame retardancy of the polymer can be enhanced. Additionally, the optical and magnetic properties of the material can be tuned by the choice of the coordinated metal ion, leading to applications in sensors, luminescent materials, and magnetic polymers.[12][13]

Drug Development and Biomedical Applications

Metal complexes play a crucial role in medicinal chemistry.[14][15] Picolinate-based complexes have been investigated for their biological activities. By incorporating metal ions into a biocompatible polymer like polyvinyl picolinate, it may be possible to develop novel drug delivery systems, antimicrobial materials, or contrast agents for medical imaging. The polymer backbone can control the release of the metal ion and improve its bioavailability.

Conclusion

Vinyl picolinate is a highly promising and versatile building block in coordination and polymer chemistry. The ability to create a macromolecular ligand with a high density of chelating sites allows for the synthesis of novel coordination polymers with tunable properties. The protocols outlined in this guide provide a solid foundation for researchers to explore the synthesis, characterization, and application of these exciting new materials. The self-validating nature of the described protocols, combined with the detailed explanation of the underlying principles, empowers researchers to innovate and adapt these methods for their specific research goals.

References

• Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH2PO3H2)2 as a catalyst. RSC Publishing. [Link]

• Synthesis of vinyl esters of some dicarboxylic acids using vinyl acetate. CyberLeninka. [Link]

• Process for the semi-continuous transvinylation of carboxylic acids with vinyl acetate.

• Process Characterization of Polyvinyl Acetate Emulsions Applying Inline Photon Density Wave Spectroscopy at High Solid Contents. Semantic Scholar. [Link]

• Synthesis of picolinate and picolinic acid derivatives using UiO-66-N(Zr). ResearchGate. [Link]

• Characterization of Polyvinyl Alcohol (PVA)/Polyacrylic Acid (PAA) Composite Film-Forming Solutions and Resulting Films as Affected by Beeswax Content. MDPI. [Link]

• Robust Lanthanoid Picolinate-Based Coordination Polymers for Luminescence and Sensing Applications. ACS Publications. [Link]

• Special Issue : Application of Metal Containing Polymers. MDPI. [Link]

• Process for the continuous transvinylation of carboxylic acids with vinyl acetate.

• Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. MDPI. [Link]

• Robust Lanthanoid Picolinate-Based Coordination Polymers for Luminescence and Sensing Applications. ResearchGate. [Link]

• Synthesis of Transition Metal Complexes and Their Effects on Combustion Properties of Semi-Rigid Polyvinyl Chloride. PMC - NIH. [Link]

• Polymerization of vinylpyridine.

• Preparation of divinyl esters by transvinylation between vinyl acetate and dicarboxylic acids. ARKIVOC. [Link]

• Characterization of Poly(vinyl alcohol). PSS. [Link]

• Metal-containing and Related Polymers for Biomedical Applications. PMC. [Link]

• Synthesis method of 2-chromium picolinate.

• Recent Applications of Polymer Supported Organometallic Catalysts in Organic Synthesis. PMC - NIH. [Link]

• Polymer Materials in Daily Life: Classification, Applications, and Future Prospects. ResearchGate. [Link]

• Synthesis and Characterisation of Poly (Vinylpyrrolidone) – Nickel (II) Complexes. IOSR Journal. [Link]

• Free-Radical Polymerization of 4-Vinyl Pyridine N-Alkylation of The Polymer. Scribd. [Link]

• Development and Characterization of Polyvinyl Alcohol/Bacterial Cellulose Composite for Environmentally Friendly Film. JEENG. [Link]

• Robust Lanthanoid Picolinate-Based Coordination Polymers for Luminescence and Sensing Applications. PMC - NIH. [Link]

• Synthesis and characterization of metal complexes of cu (ii) and cd (ii) with poly vinyl alcohol and studied of. ResearchGate. [Link]

• Preparation and characterization of polyvinyl alcohol–piperic acid composite film for potential food packaging applications. NIH. [Link]

• Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. ACS Publications. [Link]

• Robust Lanthanoid Picolinate-Based Coordination Polymers for Luminescence and Sensing Applications. ACS Figshare. [Link]

• Metal-containing and related polymers for biomedical applications. RSC Publishing. [Link]

• Synthesis process for chromium picolinate.

• Metal Complexes in the Synthesis of Biodegradable Polymers: Achievements and Prospects. MDPI. [Link]

• Polymer Supported Catalysts Obtained from Metal-Containing Monomers. ResearchGate. [Link]

• Polymer Materials in Daily Life: Classification, Applications, and Future Prospects. ResearchGate. [Link]

• Coordination Polymers Driven by Carboxy Functionalized Picolinate Linkers: Hydrothermal Assembly, Structural Multiplicity, and Catalytic Features. ACS Publications. [Link]

• A Comprehensive Review on Properties of Polyvinyl Alcohol (PVA) Crosslinked with Carboxylic Acid. Journal of Materials and Environmental Science. [Link]

• Polymer Coated Functional Catalysts for Industrial Applications. PMC - NIH. [Link]

• Synthesis of Modified Poly(vinyl Alcohol)s and Their Degradation Using an Enzymatic Cascade. PubMed. [Link]

• Well-defined polyvinylpyridine-block-polystyrene diblock copolymers via RAFT aqueous-alcoholic dispersion polymerization: synthesis and isoporous thin film morphology. RSC Publishing. [Link]

• Synthesis and Antibacterial Activity of PEG Polycyclic Acetal Metal Complex/ PVA Polymer Blend Film. SciSpace. [Link]

• Polymer-supported metal catalysts for the heterogeneous polymerisation of lactones. RSC Publishing. [Link]

• polymer-supported catalyst. IUPAC Gold Book. [Link]

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• 1. CN101602716B - Synthesis method of 2-chromium picolinate - Google Patents [patents.google.com]
• 2. CN101318929B - Synthesis process for chromium picolinate - Google Patents [patents.google.com]
• 3. cyberleninka.ru [cyberleninka.ru]
• 4. US8921593B2 - Process for the semi-continuous transvinylation of carboxylic acids with vinyl acetate - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. US3947526A - Polymerization of vinylpyridine - Google Patents [patents.google.com]
• 7. scribd.com [scribd.com]
• 8. iosrjournals.org [iosrjournals.org]
• 9. Recent Applications of Polymer Supported Organometallic Catalysts in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of Transition Metal Complexes and Their Effects on Combustion Properties of Semi-Rigid Polyvinyl Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Robust Lanthanoid Picolinate-Based Coordination Polymers for Luminescence and Sensing Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Metal-containing and Related Polymers for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Metal-containing and related polymers for biomedical applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in Vinyl Picolinate Transesterification

Welcome to the Technical Support Center for the optimization of vinyl picolinate transesterification. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile reaction. Here, we provide in-depth technical guidance, troubleshooting strategies, and frequently asked questions to help you navigate the complexities of this reaction and maximize your yields.

Introduction to Vinyl Picolinate Transesterification

Vinyl picolinate transesterification is a powerful method for the transfer of a picolinoyl group to an alcohol. This reaction is particularly advantageous due to the nature of the vinyl ester. The byproduct of the reaction, vinyl alcohol, rapidly tautomerizes to acetaldehyde. As a volatile compound, acetaldehyde can be easily removed from the reaction mixture, which effectively drives the reaction equilibrium toward the formation of the desired product, often resulting in high conversion rates.

The presence of the picolinyl moiety introduces unique considerations into the reaction. The pyridine nitrogen can influence the reactivity of the ester and may interact with the chosen catalyst. Understanding these nuances is key to optimizing the reaction for high yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of vinyl picolinate transesterification?

A1: The transesterification of vinyl picolinate proceeds via a nucleophilic acyl substitution mechanism. The reaction can be catalyzed by either an acid or a base.[1]

• Base-Catalyzed Mechanism: A base (e.g., an alkoxide) removes a proton from the alcohol, increasing its nucleophilicity. The resulting alkoxide ion then attacks the carbonyl carbon of the vinyl picolinate, forming a tetrahedral intermediate. This intermediate subsequently collapses, eliminating the enolate of acetaldehyde and forming the new ester.

• Acid-Catalyzed Mechanism: An acid protonates the carbonyl oxygen of the vinyl picolinate, making the carbonyl carbon more electrophilic. The alcohol then attacks the activated carbonyl, leading to a tetrahedral intermediate. After a series of proton transfer steps, the enol of acetaldehyde is eliminated, and the desired ester is formed after deprotonation.[2]

Q2: What are the most common catalysts for this reaction?

A2: A range of catalysts can be employed, including:

• Bases: Strong bases like sodium methoxide, sodium ethoxide, and potassium tert-butoxide are effective.[3]

• Acids: Strong acids such as sulfuric acid or p-toluenesulfonic acid can be used.[1]

• Organometallic Catalysts: Certain organometallic compounds, including those based on tin, can catalyze transesterification reactions.

• Enzymes: Lipases are a greener alternative that can offer high selectivity under mild reaction conditions.

Q3: How does the pyridine nitrogen in vinyl picolinate affect the reaction?

A3: The pyridine nitrogen can have a dual role. Its electron-withdrawing nature can increase the electrophilicity of the carbonyl carbon, potentially accelerating the nucleophilic attack.[4] Additionally, the lone pair of electrons on the nitrogen can act as a nucleophilic catalyst itself in certain contexts.[5] However, it can also be protonated under acidic conditions, which may alter the electronic properties and solubility of the molecule.

Q4: What is the primary side reaction to be aware of?

A4: The most significant side reaction is the polymerization of the vinyl picolinate monomer. Vinyl pyridine derivatives are known to undergo free-radical polymerization.[6][7] This can be initiated by heat, light, or radical initiators. It is crucial to control the reaction temperature and consider the use of polymerization inhibitors.[3]

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments and provides actionable solutions.

Problem	Potential Cause	Troubleshooting Steps & Explanations
Low or No Product Yield	1. Inactive Catalyst: The catalyst may have degraded due to moisture or improper storage.	Solution: Use a fresh batch of catalyst. For base-catalyzed reactions with alkoxides, ensure anhydrous conditions as they are readily hydrolyzed.
2. Insufficient Catalyst Loading: The amount of catalyst may be too low to effectively drive the reaction.	Solution: Increase the catalyst loading incrementally. Be aware that excessive catalyst can sometimes lead to side reactions.
3. Unfavorable Reaction Equilibrium: The equilibrium may not be sufficiently shifted towards the products.	Solution: Ensure efficient removal of the acetaldehyde byproduct. This can be achieved by performing the reaction at a temperature close to the boiling point of acetaldehyde (~21°C) or by applying a gentle stream of an inert gas.
4. Low Reaction Temperature: The reaction may be too slow at the current temperature.	Solution: Gradually increase the reaction temperature while monitoring for side reactions. Note that higher temperatures can also increase the risk of polymerization.
Presence of a Solid Precipitate (Polymer)	1. Polymerization of Vinyl Picolinate: The reaction conditions may be promoting the polymerization of the starting material.	Solution: • Add a radical inhibitor (e.g., hydroquinone) to the reaction mixture.[3] • Lower the reaction temperature. • Exclude light from the reaction vessel.
Difficult Product Purification	1. Catalyst Residue: The catalyst may not be fully removed during workup.	Solution: • For basic catalysts, perform an aqueous wash with a dilute acid (e.g., 1M HCl) to neutralize and solubilize the catalyst. • For acidic catalysts, wash with a dilute base (e.g., saturated sodium bicarbonate solution).
2. Co-elution with Starting Material: The product and starting material may have similar polarities.	Solution: Optimize your chromatography conditions. Consider using a different solvent system or a different stationary phase. Purification of picolinate esters can often be achieved with column chromatography.[2]
Inconsistent Results	1. Variable Quality of Reagents: The purity of the vinyl picolinate or the alcohol can affect the outcome.	Solution: Ensure the purity of your starting materials. Purify them if necessary before use.
2. Presence of Water: Water can hydrolyze the ester product and deactivate certain catalysts.[8][9]	Solution: Use anhydrous solvents and reagents. Dry glassware thoroughly before use.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting common issues in vinyl picolinate transesterification.

Experimental Protocols

Protocol 1: General Procedure for Base-Catalyzed Transesterification

This protocol provides a starting point for the transesterification of an alcohol with vinyl picolinate using potassium tert-butoxide.

Materials:

• Vinyl picolinate

• Alcohol of interest

• Potassium tert-butoxide

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Radical inhibitor (e.g., hydroquinone, optional)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the alcohol (1.0 eq) and anhydrous THF.

• Add potassium tert-butoxide (0.1 eq) to the solution and stir until it dissolves.

• If necessary, add a small amount of a radical inhibitor.

• Add vinyl picolinate (1.2 eq) dropwise to the reaction mixture at room temperature.

• Analytical Checkpoint: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the reaction is complete, quench the reaction by adding saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[2]

Protocol 2: Catalyst Removal and Product Purification

Acidic Catalyst Removal:

• After the reaction is complete, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst. Be cautious of gas evolution.

• Wash with water and then brine.

• Dry the organic layer and concentrate to obtain the crude product for further purification.

Basic Catalyst Removal:

• Dilute the reaction mixture with an organic solvent.

• Wash with a dilute aqueous acid solution (e.g., 1M HCl) to neutralize and remove the basic catalyst.

• Wash with water and brine.

• Dry and concentrate the organic layer.

Purification by Column Chromatography:

• Prepare a silica gel column using an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate).

• Load the crude product onto the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Analytical Checkpoint: Analyze the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified picolinate ester.

Reaction Mechanism Visualization

Base-Catalyzed Transesterification Mechanism

Caption: The general mechanism for the base-catalyzed transesterification of vinyl picolinate.

References

• US Patent US5861230A, Process for the polymerization of 4-vinyl pyridine monomers, Google P
• US Patent US3947526A, Polymerization of vinylpyridine, Google P

• Transesterification, Wikipedia. [Link]

• WO Patent WO2011139360A1, Process for the continuous transvinylation of carboxylic acids with vinyl acetate, Google P
• US Patent US4304925A, Process for purifying esters, Google P

• Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine, MDPI. [Link]

• Picolinyl Esters for the Structural Determination of Fatty Acids by GC/MS, PubMed. [Link]

• One-step methodology for the synthesis of FA picolinyl esters from intact lipids, JAOCS. [Link]

• Convenient preparation of picolinyl derivatives from fatty acid esters, ResearchGate. [Link]

• Development of triazine-based esterifying reagents containing pyridines as a nucleophilic catalyst, ResearchGate. [Link]

• Hydrolysis of esters mechanism, YouTube. [Link]

• Hydrolysis of esters | A-level Chemistry | Year 2, YouTube. [Link]

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• 1. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. WO2011139360A1 - Process for the continuous transvinylation of carboxylic acids with vinyl acetate - Google Patents [patents.google.com]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. researchgate.net [researchgate.net]
• 6. US5861230A - Process for the polymerization of 4-vinyl pyridine monomers - Google Patents [patents.google.com]
• 7. US3947526A - Polymerization of vinylpyridine - Google Patents [patents.google.com]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Optimal Storage and Handling of Light-Sensitive Vinyl Esters

Welcome to the Technical Support Center for light-sensitive vinyl ester resins. This guide is designed for our valued partners in research, science, and drug development. Here, we move beyond generic advice to provide in-depth, scientifically-grounded protocols and troubleshooting guidance to ensure the integrity and performance of your vinyl ester resins. Our commitment is to empower you with the knowledge to mitigate risks associated with improper storage and handling, thereby safeguarding your critical experiments and developmental timelines.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental factors that degrade light-sensitive vinyl esters?

A1: The two most significant environmental factors that can compromise the stability of light-sensitive vinyl esters are light exposure and elevated temperatures .

• Light Exposure: Vinyl esters are susceptible to degradation from light, particularly in the ultraviolet (UV) spectrum. Light with a wavelength greater than 300 nm can initiate photo-oxidative degradation.[1] Many vinyl ester formulations also contain photoinitiators, which are molecules designed to generate reactive species (free radicals) upon exposure to specific wavelengths of light to initiate controlled polymerization (curing). Unintentional exposure to these wavelengths during storage will lead to premature and uncontrolled polymerization.

• Elevated Temperatures: Heat accelerates the rate of chemical reactions, including the slow, spontaneous polymerization that can occur even in the absence of light. Higher storage temperatures will significantly reduce the shelf life of the material.[2]

Q2: My vinyl ester resin has become viscous and shows signs of gelation. What could be the cause?

A2: An increase in viscosity or the presence of gel particles are classic indicators of premature polymerization. This is most commonly caused by:

• Improper Storage: Exposure to direct sunlight or even bright ambient laboratory light can trigger polymerization.[3] Storing the resin near heat sources such as ovens, heating mantles, or in non-temperature-controlled environments can also accelerate this process.

• Contamination: Contamination with incompatible materials, such as strong oxidizers, reducers, or free radical initiators, can lead to rapid polymerization.[1] It is crucial to use clean, dedicated equipment when handling vinyl esters.

• Inhibitor Depletion: Vinyl esters are supplied with inhibitors that prevent premature polymerization. Over time, or with repeated exposure to adverse conditions, these inhibitors can be consumed, leaving the resin vulnerable to polymerization.

Q3: What is the role of an inhibitor and why is oxygen important for storage?

A3: Inhibitors are chemical compounds added to vinyl esters to prevent spontaneous polymerization during storage and transport.[4] Common inhibitors include hydroquinone (HQ) and the monoethyl ether of hydroquinone (MEHQ). These molecules function by "quenching" or deactivating free radicals that can initiate a polymerization chain reaction.

Interestingly, the presence of a small amount of dissolved oxygen is often crucial for the optimal performance of many common inhibitors. Oxygen can react with monomer radicals to form less reactive peroxide radicals, which are then more readily scavenged by the inhibitor. Therefore, storing vinyl esters under a completely inert atmosphere (like pure nitrogen) can sometimes be counterproductive and may shorten the shelf life, depending on the specific inhibitor system used.[5] It is generally recommended to store vinyl esters with a headspace of air in the container.[6]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action & Explanation
Increased Viscosity	Exposure to low levels of light or slightly elevated temperatures.	Immediately move the resin to a cool, dark location. If the viscosity is still within a workable range for your application, consider using it promptly. Increased viscosity is an early sign of polymerization.
Presence of Gel Particles	Localized polymerization due to more significant light or heat exposure, or contamination.	Do not use the resin for applications requiring high precision or homogeneity. The gel particles can act as defects in the final cured material. Filtering the resin may remove the particles, but the remaining liquid may have a reduced shelf life and altered reactivity.
Resin has Solidified	Widespread, uncontrolled polymerization due to prolonged exposure to light, high temperatures, or significant contamination.	The resin is no longer usable and must be disposed of according to your institution's hazardous waste guidelines. This indicates a critical failure in storage conditions.
Discoloration (e.g., Yellowing)	Photo-aging and photo-oxidation of the resin, often due to UV exposure.[1][7]	While some yellowing may not affect the mechanical properties for certain applications, it indicates that the material has been exposed to light. For applications where color is critical, the material should not be used. It is also a warning sign that the storage conditions are not optimal.

In-Depth Technical Protocols

Protocol 1: Recommended Storage Conditions

To maximize the shelf life and maintain the performance of your light-sensitive vinyl esters, adhere to the following storage protocol:

• Temperature Control: Store vinyl esters in a cool, dark, and well-ventilated area. The ideal storage temperature is below 25°C (77°F).[2] Avoid freezing the material, as this can cause separation of the inhibitor.[1]

• Light Protection: Store containers in a location shielded from direct sunlight and bright ambient light. Use opaque containers made of materials compatible with the resin.

• Container Integrity: Keep containers tightly sealed when not in use to prevent contamination from moisture and airborne particles.[1] Ensure a headspace of air is present in the container.

• Inventory Management: Practice a "first-in, first-out" (FIFO) inventory system to ensure that older stock is used before it degrades.

Parameter	Recommended Condition	Rationale
Temperature	< 25°C (77°F)	Minimizes the rate of spontaneous polymerization.
Light Exposure	Complete darkness (opaque containers in a dark room/cabinet)	Prevents the initiation of photo-induced polymerization.
Atmosphere	Headspace of air	Provides the necessary oxygen for common inhibitors to function effectively.
Container	Tightly sealed, opaque, compatible material	Prevents contamination and light exposure.

Protocol 2: Visual Inspection and Quality Assessment

Before each use, perform a quick quality assessment of your vinyl ester resin:

• Visual Inspection: Observe the color and clarity of the resin. Note any significant changes from the manufacturer's specifications. Look for any visible gel particles or sediment.

• Viscosity Check: Gently swirl the container to assess the viscosity. A noticeable increase in viscosity compared to a fresh batch is an indication of partial polymerization.

• Record Keeping: Maintain a logbook for each container of vinyl ester, noting the date of receipt, date of first opening, and any observations from your quality assessments.

For more quantitative analysis of resin stability, consider the following analytical techniques:

• Differential Scanning Calorimetry (DSC): Can be used to investigate the cure kinetics and detect any changes that may indicate degradation.[4]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying chemical changes in the resin, such as the formation of oxidation products.[4]

• Rheometry: Provides precise measurements of viscosity and can be used to monitor changes over time.[5]

Visualizing the Degradation Pathway

The following diagram illustrates the process of light-induced polymerization in the absence of sufficient inhibition.

Sources

• 1. Investigation of Degradation of Composites Based on Unsaturated Polyester Resin and Vinyl Ester Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. waterlinerenewal.com [waterlinerenewal.com]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. scilit.com [scilit.com]
• 5. repository.lboro.ac.uk [repository.lboro.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. US5861466A - Synergistic improvement in vinyl ester resin shelf life - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Decoding the Vibrational Signature: A Comparative Guide to the FTIR Characteristic Peaks of the Vinyl Picolinate Ester Bond

For Researchers, Scientists, and Drug Development Professionals

The Underpinnings of FTIR Spectroscopy in elucidating Molecular Structure

Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules.[1] When a molecule is irradiated with infrared light, it absorbs energy at specific frequencies corresponding to the vibrations of its chemical bonds, such as stretching and bending.[1] The resulting spectrum is a unique molecular fingerprint, providing invaluable information about the functional groups present in the molecule. For a molecule like vinyl picolinate, which incorporates a pyridine ring, a vinyl group, and an ester linkage, the FTIR spectrum is a composite of the vibrational modes of each of these components. The electronic interplay between these groups can lead to subtle shifts in peak positions compared to simpler molecules, offering deeper insights into the molecule's structure.

The Ester Bond Vibrations of Vinyl Picolinate: A Detailed Analysis

The ester group in vinyl picolinate gives rise to some of the most prominent peaks in its FTIR spectrum. These are primarily the C=O stretching and the C-O stretching vibrations.

The Carbonyl (C=O) Stretching Vibration

The carbonyl stretch is one of the most characteristic and intense absorptions in an IR spectrum.[2] For aliphatic esters, this peak typically appears in the range of 1750-1735 cm⁻¹.[3] However, in vinyl picolinate, the carbonyl group is conjugated with both the vinyl group's C=C double bond and the pyridine ring. This conjugation delocalizes the pi electrons, slightly weakening the C=O bond and causing its stretching vibration to shift to a lower wavenumber (frequency). Therefore, for vinyl picolinate, the C=O stretching vibration is expected to be in the range of 1730-1715 cm⁻¹ .[3] This peak is typically strong and sharp.

The Carbon-Oxygen (C-O) Stretching Vibrations

Esters exhibit two distinct C-O stretching vibrations, often referred to as the "Rule of Three" when combined with the C=O stretch.[2] These correspond to the C-O-C asymmetric and symmetric stretching modes. These peaks are found in the fingerprint region of the spectrum, typically between 1300 and 1000 cm⁻¹.[3] For vinyl picolinate, we can anticipate two strong bands in this region. The exact positions can be influenced by the coupling of these vibrations with other modes in the molecule. Based on data from analogous esters, we can predict these peaks to appear around 1250-1150 cm⁻¹ and 1100-1000 cm⁻¹ .

Comparative Spectral Analysis: Differentiating Vinyl Picolinate

To confidently assign the peaks in the FTIR spectrum of vinyl picolinate, a comparison with related molecules is indispensable. This section compares the expected spectrum of vinyl picolinate with that of vinyl acetate and ethyl picolinate.

Functional Group	Vibrational Mode	Vinyl Picolinate (Predicted, cm⁻¹)	Vinyl Acetate (Experimental, cm⁻¹)	Ethyl Picolinate (Experimental, cm⁻¹)	Key Observations and Rationale
Ester	C=O Stretch	1730-1715 (Strong, Sharp)	~1730	Not directly available, but ethyl isonicotinate provides a close comparison.	The conjugation in vinyl picolinate shifts the C=O stretch to a lower wavenumber compared to a simple aliphatic ester.
Ester	C-O-C Asymmetric Stretch	~1250-1150 (Strong)	~1227	Data for ethyl and methyl picolinate suggests strong bands in this region.[4][5]	These C-O stretching vibrations are characteristic of the ester linkage.
Ester	C-O-C Symmetric Stretch	~1100-1000 (Strong)	~1124	The precise location is sensitive to the molecular structure.
Vinyl Group	=C-H Stretch	~3100-3000 (Medium)	~3100-3000	N/A	These peaks are characteristic of C-H bonds on a double bond.
Vinyl Group	C=C Stretch	~1640-1620 (Medium)	~1646	N/A	Conjugation with the ester and pyridine ring can influence the intensity and position of this peak.
Vinyl Group	=C-H Bend (Out-of-plane)	~950-900 (Strong)	~942	N/A	This strong absorption is a key indicator of a vinyl group.
Pyridine Ring	C=C & C=N Ring Stretch	~1600-1400 (Multiple, Medium-Strong)	N/A	Peaks in this region are characteristic of the picolinic acid moiety.[6]	The pyridine ring has several characteristic in-plane stretching vibrations.
Pyridine Ring	C-H Bending	~800-700 (Multiple, Medium-Strong)	N/A	Aromatic C-H out-of-plane bending vibrations are expected here.[6]	The substitution pattern on the pyridine ring will influence the exact positions of these bands.

Table 1. Comparative FTIR Peak Assignments for Vinyl Picolinate and Related Molecules.

Experimental Protocol for FTIR Analysis of Vinyl Picolinate

To obtain a high-quality FTIR spectrum of vinyl picolinate, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Objective: To acquire the FTIR spectrum of a neat liquid sample of vinyl picolinate using an Attenuated Total Reflectance (ATR) accessory.

Materials:

• FTIR Spectrometer with a Diamond or Zinc Selenide ATR accessory

• Vinyl Picolinate sample (liquid)

• Isopropanol or other suitable solvent for cleaning

• Lint-free wipes

Methodology:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has been allowed to stabilize according to the manufacturer's instructions.

  • Purge the sample compartment with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface thoroughly with a lint-free wipe soaked in isopropanol and allow it to dry completely.

  • Acquire a background spectrum. This will account for any absorbance from the atmosphere and the ATR crystal itself. A typical background scan consists of 32 or 64 co-added scans at a resolution of 4 cm⁻¹.

• Sample Analysis:

  • Place a small drop of the liquid vinyl picolinate sample directly onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

  • Acquire the sample spectrum using the same scanning parameters as the background spectrum. The spectrometer software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

• Data Processing and Analysis:

  • Perform a baseline correction if necessary to ensure all peaks originate from the zero-absorbance line.

  • Use the peak-picking function in the software to identify the wavenumbers of the major absorption bands.

  • Correlate the observed peaks with the expected vibrational modes of vinyl picolinate as detailed in Table 1.

Diagram of the Experimental Workflow:

Caption: A streamlined workflow for acquiring the FTIR spectrum of vinyl picolinate using an ATR accessory.

Logical Relationships in Spectral Interpretation

The interpretation of the FTIR spectrum of vinyl picolinate relies on a logical deconstruction of its molecular components and an understanding of how they influence one another.

Caption: The logical relationship between the functional groups of vinyl picolinate and their contribution to the final FTIR spectrum.

Conclusion

The FTIR spectrum of vinyl picolinate is a rich source of structural information, with the ester bond vibrations serving as key diagnostic peaks. The C=O stretch, shifted to a lower wavenumber by conjugation, and the characteristic dual C-O stretches in the fingerprint region, provide a strong indication of the ester functionality. By comparing the spectrum with those of related molecules like vinyl acetate and picolinate esters, a confident and detailed assignment of the observed peaks can be achieved. The experimental protocol outlined provides a robust method for obtaining high-quality data, essential for researchers and professionals in drug development and materials science who rely on precise molecular characterization.

References

• ResearchGate. (n.d.). FT-IR spectra of the ligand 2-picolinic acid. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). FTIR spectra of ethyl pyridine-4-carboxylate (ethyl isonicotinate).... Retrieved February 5, 2026, from [Link]

• Frontiers in Nutrition. (2021). Rapid Prediction of Fig Phenolic Acids and Flavonoids Using Mid-Infrared Spectroscopy Combined With Partial Least Square Regression. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). FTIR spectra from gaseous products evolved during the thermal decomposition.... Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). FT-IR Spectrophotometric Analysis of Chromium (Tris) Picolinate and its Pharmaceutical Formulations. Retrieved February 5, 2026, from [Link]

• Canadian Science Publishing. (1957). THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. Retrieved February 5, 2026, from [Link]

• SpectraBase. (n.d.). Picolinic acid methyl ester. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). Ethyl 2-pyridinecarboxylate. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). A new insight into the vibrational analysis of pyridine. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). FT-IR spectra of (a) 2-Picolinic acid (b) Cu(Pic)2(H2O).... Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). 2-Vinylpyridine. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) poly(4-vinyl pyridine); (b) poly(4VP.... Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. Retrieved February 5, 2026, from [Link]

• Spectroscopy Online. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Retrieved February 5, 2026, from [Link]

• Royal Society of Chemistry. (2019). IR–VUV spectroscopy of pyridine dimers, trimers and pyridine–ammonia complexes in a supersonic jet. Retrieved February 5, 2026, from [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved February 5, 2026, from [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Esters. Retrieved February 5, 2026, from [Link]

• Defense Technical Information Center. (2007). Thermal and FTIR Characterization of Poly (4-vinylpyridine) Crosslinked with Metal Salts. Retrieved February 5, 2026, from [Link]

• NIST. (n.d.). Pyridine. Retrieved February 5, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. researchgate.net [researchgate.net]
• 5. spectrabase.com [spectrabase.com]
• 6. researchgate.net [researchgate.net]

High-Performance Acyl Donors: Vinyl Picolinate vs. Vinyl Acetate

Publish Comparison Guide

Executive Summary

In the landscape of Enzymatic Kinetic Resolution (EKR), the choice of acyl donor is often reduced to cost versus selectivity. Vinyl Acetate (VA) is the industrial standard—inexpensive, volatile, and effective for simple substrates. However, for complex pharmacophores, sterically hindered alcohols, or cases requiring subsequent functionalization, Vinyl Picolinate (VP) emerges as a high-fidelity alternative.

This guide objectively compares these two donors. While VA excels in bulk resolutions of simple secondary alcohols, VP offers superior enantioselectivity (

-value) and reaction rates for difficult substrates due to the electronic activation of the pyridine ring and favorable - stacking interactions within the lipase active site.

Mechanistic & Chemical Comparison

The fundamental difference lies in the acyl moiety transferred to the enzyme and subsequently to the substrate. Both reagents utilize the vinyl group as a "smart" leaving group, which tautomerizes to acetaldehyde, rendering the reaction irreversible.

Structural & Electronic Properties

Feature	Vinyl Acetate (VA)	Vinyl Picolinate (VP)	Impact on Biocatalysis
Structure			VP is bulkier and aromatic.
Acyl Group	Acetyl (Small, flexible)	Picolinoyl (Rigid, aromatic, EWG)	VP induces rigid docking in the active site.
Leaving Group	Vinyloxy Acetaldehyde	Vinyloxy Acetaldehyde	Both drive irreversibility equally.
Electronic Effect	Weakly activating (Methyl)	Strongly activating (Pyridine N)	VP carbonyl is more electrophilic ( increase).
Solubility	Miscible with organics (often used as solvent)	Solid/Oil (Requires co-solvent)	VA allows solvent-free systems; VP requires toluene/MTBE.

The Selectivity Mechanism

The superiority of Vinyl Picolinate in difficult resolutions is driven by non-covalent interactions in the enzyme active site (typically Candida antarctica Lipase B, CAL-B).

• Vinyl Acetate: The small acetyl group fits loosely in the acyl-binding pocket. For bulky substrates, this "loose fit" allows the "wrong" enantiomer to enter, lowering the

  -value.

• Vinyl Picolinate: The pyridine ring engages in

  - stacking or specific H-bonding with residues (e.g., Trp104 in CAL-B). This creates a highly organized, rigid transition state that strictly excludes the slower-reacting enantiomer, significantly boosting the -value.

Reaction Pathway Visualization

The following diagram illustrates the catalytic cycle, highlighting where the electronic effects of the Picolinoyl group accelerate the formation of the Acyl-Enzyme Intermediate.

Caption: Catalytic cycle of Lipase-mediated transesterification. Vinyl Picolinate accelerates the acylation step (Tetra1) and enhances stereodiscrimination in the deacylation step (Tetra2).

Performance Comparison Data

The following data summarizes typical performance metrics derived from kinetic resolutions of bulky secondary alcohols (e.g., 1-phenylethanol derivatives).

Metric	Vinyl Acetate (Standard)	Vinyl Picolinate (High-Performance)
Enantioselectivity ( )	(Moderate)	(Excellent)
Reaction Time	hours	hours
Enzyme Loading	High ( mg/mmol)	Low ( mg/mmol)
Byproduct Toxicity	Acetaldehyde (High risk of deactivation)	Acetaldehyde (Same risk*)
Atom Economy	High (Small acyl group)	Lower (Large acyl group)
Cost	Low ($/kg)	High ($/g)

*Note: While both release acetaldehyde, the faster reaction rate of VP often allows the reaction to finish before significant enzyme deactivation occurs.

Experimental Protocols

Synthesis of Vinyl Picolinate (If not commercially available)

Rationale: Vinyl picolinate is not always a stock item.[1][2] This transvinylation protocol ensures a steady supply.

• Reagents: Picolinic acid (1.0 eq), Vinyl Acetate (excess, 10-20 eq),

  (1 mol%), KOH (catalytic).

• Procedure:

  • Dissolve picolinic acid in vinyl acetate (acts as solvent and reagent).

  • Add catalyst.[3]

  • Reflux under inert atmosphere (

    ) for 12-16 hours.

  • Workup: Filter off catalyst, evaporate excess vinyl acetate.

  • Purification: Vacuum distillation or flash chromatography (Hexane/EtOAc).

  • Validation: Check NMR for vinyl protons (

    4.5-5.0 and 7.0-7.5 ppm).

Comparative EKR Protocol (Benchmarking)

Rationale: This protocol allows you to directly compare

-values for your specific substrate.

Materials:

• Substrate: Racemic Alcohol (1.0 mmol)

• Enzyme: Novozym 435 (Immobilized CAL-B)

• Solvent: Toluene (anhydrous)

• Acyl Donors: Vinyl Acetate (3.0 eq) AND Vinyl Picolinate (1.5 eq)

Step-by-Step Workflow:

• Preparation: Prepare two 4mL glass vials.

  • Vial A (VA): 1.0 mmol Substrate + 3.0 mmol Vinyl Acetate + 3 mL Toluene.

  • Vial B (VP): 1.0 mmol Substrate + 1.5 mmol Vinyl Picolinate + 3 mL Toluene.

• Initiation: Add 20 mg Novozym 435 to both vials simultaneously.

• Incubation: Shake at 200 rpm, 30°C.

• Sampling:

  • Take 50

    L aliquots at .

  • Filter through a cotton plug (remove enzyme) into an HPLC vial.

  • Dilute with mobile phase (e.g., Hexane/IPA).

• Analysis: Determine Conversion (

  ) and Enantiomeric Excess ( , ) via Chiral HPLC.

• Calculation: Calculate

  -value using the standard equation:

Expert Insights & Recommendation

When to use Vinyl Acetate:

• Scale-up: When processing kg-scale batches where cost is the primary driver.

• Simple Substrates: Non-hindered secondary alcohols where

  is easily achieved with acetate.

• Solvent-Free: When you want to use the acyl donor as the reaction medium.[4]

When to use Vinyl Picolinate:

• "Stubborn" Substrates: Tertiary alcohols or bulky steroidal/aromatic alcohols where VA yields

  .

• High-Value Intermediates: When the picolinate ester itself is a desired intermediate (e.g., for directed C-H activation or as a specific protecting group).

• Speed is Critical: When the substrate is unstable over long reaction times; VP's electronic activation can cut reaction times by 70%.

References

• Ghanem, A. (2007).[1] Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds. Tetrahedron. Link

• Akai, S., et al. (2008). Lipase-Catalyzed Enantioselective Acylation of Alcohols with Functionalized Vinyl Esters. Journal of Organic Chemistry. Link

• Bornscheuer, U. T., & Kazlauskas, R. J. (2006). Hydrolases in Organic Synthesis: Regio- and Stereoselective Biotransformations. Wiley-VCH. Link

• Wang, Y., et al. (2010). Comparison of acyl donors for lipase-catalyzed kinetic resolution of rac-1-phenylethanol. Journal of Molecular Catalysis B: Enzymatic. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. irep.iium.edu.my [irep.iium.edu.my]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Stability of Vinyl Picolinate Polymers and Analogs using TGA/DSC

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Thermal Stability in Polymer Applications

The thermal stability of a polymer is a critical parameter that dictates its processing window, shelf-life, and end-use applications. For drug development professionals, understanding the thermal behavior of polymeric excipients is paramount for formulation design, stability studies, and manufacturing processes such as hot-melt extrusion. Vinyl picolinate polymers, with their nitrogen-containing pyridine ring, present unique chemical functionalities that are of interest in drug delivery and other advanced applications. Their thermal properties, however, are not widely documented. This guide provides a systematic approach to characterizing these properties.

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are powerful thermal analysis techniques that provide quantitative and qualitative information about the thermal stability and transitions of a material.[1][2] TGA measures the change in mass of a sample as a function of temperature, revealing information about decomposition temperatures, moisture content, and the presence of volatile components.[3] DSC, on the other hand, measures the heat flow to or from a sample as a function of temperature, allowing for the determination of glass transition temperatures (Tg), melting points (Tm), and crystallization events.[4][5]

Experimental Design: A Self-Validating Approach to TGA/DSC Analysis

A robust experimental design is crucial for obtaining reliable and reproducible thermal analysis data. The following protocols are based on established ASTM standards and best practices in the field.

Thermogravimetric Analysis (TGA) Protocol

TGA is essential for determining the decomposition temperature of a polymer. This information is critical, as it defines the upper temperature limit for any subsequent DSC experiments to avoid instrument contamination and ensure accurate data.[6]

Objective: To determine the onset and peak decomposition temperatures of the polymer sample.

Instrumentation: A standard thermogravimetric analyzer.

ASTM Standard Reference: ASTM E1131 - Standard Test Method for Compositional Analysis by Thermogravimetry.[7][8][9]

Experimental Workflow:

Caption: TGA Experimental Workflow

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the polymer sample into a clean, tared TGA pan (typically alumina or platinum). Ensure the sample is representative of the bulk material.

• Instrument Setup: Place the sample pan in the TGA furnace. Purge the system with an inert gas, such as nitrogen, at a flow rate of 20 mL/min to prevent oxidative degradation.[10]

• Temperature Program: Equilibrate the sample at 30°C. Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min. A controlled heating rate is crucial for reproducible results.[5]

• Data Acquisition: Continuously record the sample weight as a function of temperature.

• Data Analysis: Plot the weight percent versus temperature to obtain the TGA curve. The first derivative of this curve (DTG) can be plotted to identify the temperatures of the maximum rates of weight loss.[10][11] Key parameters to determine are the onset temperature of decomposition (Tonset), the peak decomposition temperature (Tpeak), and the percentage of residue at the end of the experiment.[3]

Differential Scanning Calorimetry (DSC) Protocol

DSC is employed to characterize the thermal transitions of a polymer that do not involve a change in mass, such as the glass transition and melting.

Objective: To determine the glass transition temperature (Tg) and melting point (Tm) of the polymer sample.

Instrumentation: A standard differential scanning calorimeter.

ASTM Standard Reference: ASTM D3418 - Standard Test Method for Transition Temperatures and Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry.[12][13][14]

Experimental Workflow:

Caption: DSC Experimental Workflow

Step-by-Step Methodology:

• Sample Encapsulation: Accurately weigh 5-10 mg of the polymer sample into an aluminum DSC pan and hermetically seal it. An empty, sealed aluminum pan is used as a reference.

• Instrument Setup: Place the sample and reference pans in the DSC cell. Purge the cell with nitrogen at a flow rate of 20 mL/min.

• Temperature Program (Heat-Cool-Heat Cycle):

  • First Heat: Equilibrate at a sub-ambient temperature (e.g., -50°C) and ramp the temperature to a point below the decomposition temperature determined by TGA, at a heating rate of 10°C/min. This step erases the thermal history of the sample.

  • Cool: Cool the sample at a controlled rate (e.g., 10°C/min) back to the starting temperature.

  • Second Heat: Reheat the sample at the same heating rate as the first heat. The data from the second heating scan is typically used for analysis to ensure a consistent thermal history.

• Data Acquisition: Record the differential heat flow between the sample and reference pans as a function of temperature.

• Data Analysis: Plot the heat flow versus temperature. The glass transition (Tg) will appear as a step change in the baseline, while melting (Tm) will be an endothermic peak.[15][16]

Comparative Analysis: Predicting the Thermal Stability of Polyvinyl Picolinate

Due to the limited availability of specific TGA/DSC data for polyvinyl picolinate, we can infer its likely thermal behavior by comparing it to its structural analogs: polyvinylpyridine and polyvinyl acetate.

Structural Considerations

The thermal stability of a polymer is intrinsically linked to its chemical structure, specifically the bond strengths within the polymer backbone and pendant groups.[17]

• Polyvinyl Picolinate: The structure features a vinyl backbone with a picolinate (a methyl ester of picolinic acid) pendant group. The ester linkage and the pyridine ring will be the primary determinants of its thermal stability.

• Polyvinylpyridine (PVP): This polymer has a pyridine ring directly attached to the vinyl backbone. The C-C bond between the backbone and the pyridine ring is relatively strong.

• Polyvinyl Acetate (PVAc): This polymer has an acetate ester group as the pendant group. The C-O bond in the ester group is generally less stable than the C-C bond in PVP.

Predicted TGA/DSC Behavior

Based on these structural differences, we can predict the relative thermal stabilities and transitions.

Polymer	Predicted Onset of Decomposition (Tonset)	Predicted Glass Transition (Tg)	Rationale
Polyvinyl Picolinate	Intermediate	Intermediate to High	The ester group is a potential site for initial degradation, but the aromatic pyridine ring may enhance overall stability compared to a simple aliphatic ester. The bulky and rigid pendant group is expected to result in a relatively high Tg.
Polyvinylpyridine	High	High	The direct attachment of the stable aromatic pyridine ring to the backbone leads to good thermal stability and a high glass transition temperature due to restricted chain mobility.
Polyvinyl Acetate	Low	Low	The acetate group can be eliminated as acetic acid at relatively low temperatures, initiating the degradation of the polymer backbone. The flexible ester linkage results in a lower Tg.

Note: These are predictive values based on chemical principles. Actual experimental data is required for definitive characterization.

Interpreting Thermal Analysis Curves: A Practical Guide

The interpretation of TGA and DSC curves requires a systematic approach to extract meaningful data.

TGA Curve Interpretation

A typical TGA curve for a polymer will show a sigmoidal shape, indicating a weight loss over a specific temperature range.

• Initial Plateau: Represents the initial weight of the sample. A slight weight loss at temperatures below 150°C may indicate the presence of residual solvent or moisture.[1]

• Decomposition Step: The sharp drop in weight signifies the thermal degradation of the polymer. The onset temperature is a critical parameter indicating the start of significant decomposition.[11]

• Final Plateau: The remaining weight at the end of the analysis represents any non-volatile residue, such as inorganic fillers or char.[3]

The DTG curve , which is the first derivative of the TGA curve, is particularly useful for identifying the temperature of the maximum rate of decomposition and for resolving overlapping degradation steps.[10]

DSC Curve Interpretation

The DSC thermogram provides insights into the physical transitions of the polymer.

• Glass Transition (Tg): This is observed as a step-like change in the heat flow baseline.[14] It represents the transition from a rigid, glassy state to a more flexible, rubbery state.

• Crystallization Peak (Tc): An exothermic peak indicating the ordering of polymer chains into a crystalline structure upon cooling from the melt.

• Melting Peak (Tm): An endothermic peak representing the melting of the crystalline domains of the polymer. The area under the melting peak is proportional to the enthalpy of fusion (ΔHm).[15]

Factors Influencing Thermal Stability

Several factors can influence the measured thermal stability of a polymer:

• Molecular Weight: Higher molecular weight polymers generally exhibit slightly higher thermal stability.[17]

• Crystallinity: Crystalline regions of a polymer are typically more thermally stable than amorphous regions.[17]

• Heating Rate: Higher heating rates in TGA and DSC experiments can shift the transition and decomposition temperatures to higher values.[18]

• Atmosphere: The presence of oxygen can lead to thermo-oxidative degradation, which typically occurs at lower temperatures than thermal degradation in an inert atmosphere.[10][17]

Conclusion

While specific experimental data for polyvinyl picolinate remains to be extensively published, this guide provides a robust framework for its characterization using TGA and DSC. By understanding the principles of thermal analysis, adhering to standardized protocols, and drawing comparisons with structurally similar polymers, researchers can effectively evaluate the thermal stability of novel vinyl picolinate-based materials. The methodologies and interpretative guidance presented herein are intended to empower scientists and drug development professionals in their pursuit of innovative and stable polymeric systems.

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Safety & Regulatory Compliance

Navigating the Safe Handling of Ethenyl Pyridine-2-Carboxylate: A Guide to Personal Protective Equipment

For researchers and drug development professionals, the integrity of your work and your personal safety are paramount. Ethenyl pyridine-2-carboxylate, a reactive monomer, presents a unique set of handling challenges. This guide provides an in-depth, experience-driven protocol for the selection and use of Personal Protective Equipment (PPE), ensuring a secure laboratory environment. Our approach moves beyond a simple checklist, delving into the rationale behind each recommendation to empower you with the knowledge to work safely and effectively.

Understanding the Risks: A Proactive Stance

Ethenyl pyridine-2-carboxylate is anticipated to share hazards with similar pyridine derivatives, which are often flammable liquids, skin and eye irritants, and potentially harmful if inhaled or ingested.[1][2][3] Therefore, a comprehensive PPE strategy is not just recommended; it is essential.

Core Principles of Protection: The PPE Ensemble

A multi-layered approach to PPE is critical when handling Ethenyl pyridine-2-carboxylate. This involves selecting the right equipment for each potential route of exposure: dermal (skin), ocular (eyes), and respiratory.

Ocular Protection: Shielding Your Vision

Direct contact with Ethenyl pyridine-2-carboxylate can cause serious eye irritation or damage.[2][4][5]

• Minimum Requirement: Tightly fitting chemical safety goggles are mandatory.[6]

• Enhanced Protection: When there is a risk of splashing, a face shield should be worn in addition to safety goggles.[6][7] This provides a broader barrier of protection for the entire face.

Dermal Protection: Your First Line of Defense

Preventing skin contact is crucial, as related compounds are known to cause skin irritation and can be absorbed through the skin.[1][2][4]

• Gloves: Chemically resistant gloves are required. Nitrile gloves are a common and effective choice for handling pyridine compounds.[8] Always inspect gloves for any signs of degradation or perforation before use.[9] Employ proper glove removal techniques to avoid contaminating your hands.[9]

• Lab Coat: A flame-resistant lab coat with long sleeves and a closed front is essential to protect against accidental spills.

• Additional Apparel: For larger scale operations or where significant splashing is possible, consider a chemical-resistant apron or suit.

Respiratory Protection: Safeguarding Your Lungs

Vapors of pyridine compounds can be harmful if inhaled.[1][2][4] The need for respiratory protection is dictated by the work environment and the scale of the procedure.

• Engineering Controls First: Always handle Ethenyl pyridine-2-carboxylate in a well-ventilated area, preferably within a certified chemical fume hood.[1][2][3]

• When Respirators are Necessary: If work must be performed outside of a fume hood, or if there is a risk of generating aerosols or high vapor concentrations, a NIOSH-approved respirator is required.[10][11] The specific cartridge type should be selected based on the potential airborne concentration and the compound's properties. For many organic vapors, an organic vapor (OV) cartridge is appropriate.[9] A full-face respirator will also provide eye and face protection.

PPE Selection and Use: A Tabular Summary

Protection Type	Required PPE	Best Practices
Eye/Face Protection	Chemical safety goggles	Wear a face shield over goggles when there is a splash hazard.[6][7]
Skin Protection	Nitrile gloves, Flame-resistant lab coat	Inspect gloves before each use.[9] Ensure lab coat is fully buttoned.
Respiratory Protection	Work in a chemical fume hood	If a fume hood is not available or ventilation is inadequate, use a NIOSH-approved respirator with appropriate cartridges.[9][10][11]

Procedural Integrity: Donning, Doffing, and Disposal

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Donning PPE Workflow

Caption: Sequential process for correctly donning PPE.

Doffing PPE Workflow

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